Cas no 2227820-73-5 ((2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol)
(2S)-4-(4-Bromophenyl)-1,1,1-trifluorobutan-2-ol is a chiral fluorinated organic compound featuring a bromophenyl group and a trifluoromethyl-substituted alcohol moiety. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis and pharmaceutical applications, where enantiopurity is critical. The presence of both bromine and trifluoromethyl groups enhances its utility as a versatile intermediate in cross-coupling reactions and the preparation of bioactive molecules. The compound's structural features contribute to improved metabolic stability and lipophilicity, often desirable in medicinal chemistry. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Suitable for use in organocatalysis, agrochemicals, and drug discovery, it offers a balance of reactivity and selectivity.
2227820-73-5 structure
Product Name:(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol
CAS No:2227820-73-5
MF:C10H10BrF3O
MW:283.08501291275
CID:5753263
PubChem ID:165703514
Update Time:2025-10-12
(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2227820-73-5
- (2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol
- EN300-1943257
-
- Inchi： 1S/C10H10BrF3O/c11-8-4-1-7(2-5-8)3-6-9(15)10(12,13)14/h1-2,4-5,9,15H,3,6H2/t9-/m0/s1
- InChI Key： VGBQMVUIBHHFBY-VIFPVBQESA-N
- SMILES： BrC1C=CC(=CC=1)CC[C@@H](C(F)(F)F)O
Computed Properties
- Exact Mass: 281.98671g/mol
- Monoisotopic Mass: 281.98671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 20.2Ų
(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1943257-0.05g |
(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol |
2227820-73-5 | 0.05g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1943257-0.1g |
(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol |
2227820-73-5 | 0.1g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1943257-0.25g |
(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol |
2227820-73-5 | 0.25g |
$1235.0 | 2023-09-17 | ||
| Enamine | EN300-1943257-0.5g |
(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol |
2227820-73-5 | 0.5g |
$1289.0 | 2023-09-17 | ||
| Enamine | EN300-1943257-1.0g |
(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol |
2227820-73-5 | 1g |
$1357.0 | 2023-05-31 | ||
| Enamine | EN300-1943257-2.5g |
(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol |
2227820-73-5 | 2.5g |
$2631.0 | 2023-09-17 | ||
| Enamine | EN300-1943257-5.0g |
(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol |
2227820-73-5 | 5g |
$3935.0 | 2023-05-31 | ||
| Enamine | EN300-1943257-10.0g |
(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol |
2227820-73-5 | 10g |
$5837.0 | 2023-05-31 | ||
| Enamine | EN300-1943257-1g |
(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol |
2227820-73-5 | 1g |
$1343.0 | 2023-09-17 | ||
| Enamine | EN300-1943257-5g |
(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol |
2227820-73-5 | 5g |
$3894.0 | 2023-09-17 |
(2S)-4-(4-bromophenyl)-1,1,1-trifluorobutan-2-ol Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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